Metabolic pathway visualization in living yeast by DNP-NMR†
Molecular BioSystems Pub Date: 2011-07-01 DOI: 10.1039/C1MB05202K
Abstract
Central carbon metabolism of living Saccharomyces cerevisiae is visualized by DNP-NMR. Experiments are conducted as real time assays that detect metabolic bottlenecks, pathway use, reversibility of reactions and reaction mechanisms in vivo with subsecond time resolution.
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